Cas no 2035007-03-3 ((2E)-N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-3-(thiophen-2-yl)prop-2-enamide)

• Product Name: (2E)-N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-3-(thiophen-2-yl)prop-2-enamide
• CAS No: 2035007-03-3
• MF: C₂₀H₂₁N₃OS
• MW: 351.46524310112
• CID: 5336679
• Update Time: 2025-10-28

(2E)-N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-3-(thiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-(2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl)-3-(thiophen-2-yl)acrylamide
• (2E)-N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-3-(thiophen-2-yl)prop-2-enamide
• (E)-N-[2-(3,5-dimethyl-4-phenylpyrazol-1-yl)ethyl]-3-thiophen-2-ylprop-2-enamide

• Inchi： 1S/C20H21N3OS/c1-15-20(17-7-4-3-5-8-17)16(2)23(22-15)13-12-21-19(24)11-10-18-9-6-14-25-18/h3-11,14H,12-13H2,1-2H3,(H,21,24)/b11-10+
• InChI Key： JHSOMEWQLZIMSS-ZHACJKMWSA-N
• SMILES： S1C=CC=C1/C=C/C(NCCN1C(C)=C(C2C=CC=CC=2)C(C)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 464
• XLogP3: 3.7
• Topological Polar Surface Area: 75.2

Additional information on (2E)-N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-3-(thiophen-2-yl)prop-2-enamide

Compound Introduction: (2E)-N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-3-(thiophen-2-yl)prop-2-enamide and CAS No. 2035007-03-3

Chemical research continues to unveil novel compounds with promising applications in pharmaceuticals and biotechnology. One such compound, identified by the CAS number 2035007-03-3, has garnered attention for its unique structural features and potential biological activities. The molecular structure of this compound is characterized by a complex arrangement of heterocyclic rings and functional groups, which contribute to its distinctive chemical properties. Specifically, the compound is named as (2E)-N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-3-(thiophen-2-yl)prop-2-enamide, a name that encodes detailed information about its chemical composition.

The presence of a pyrazole ring in the molecular structure is particularly noteworthy. Pyrazole derivatives are well-known for their versatility in medicinal chemistry, often serving as key scaffolds in the development of drugs targeting various diseases. In this compound, the pyrazole ring is substituted with a dimethyl group and a phenyl group at the 3 and 4 positions, respectively, which enhances its interactions with biological targets. This substitution pattern not only influences the electronic properties of the ring but also contributes to its binding affinity with proteins and enzymes.

Additionally, the compound features a thiophene ring at the propenamide position. Thiophene derivatives are another class of heterocyclic compounds that have been extensively studied for their pharmacological properties. The thiophene ring in this compound is linked to the propenamide moiety through a carbon-carbon double bond, which introduces rigidity to the molecule and potentially affects its pharmacokinetic behavior. The combination of these structural elements suggests that this compound may exhibit unique biological activities.

Recent research has highlighted the importance of understanding the structural features of molecules in relation to their biological effects. Computational studies have been instrumental in predicting the binding modes of such compounds with target proteins. For instance, molecular docking simulations have shown that this compound can interact with various enzymes and receptors, suggesting potential therapeutic applications. These interactions are mediated by hydrogen bonding, hydrophobic interactions, and van der Waals forces, which are critical for drug-receptor binding.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The key steps include condensation reactions to form the pyrazole-thiophene bridge, followed by functionalization at the propenamide position. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the phenyl group into the pyrazole ring. These methods not only improve efficiency but also minimize side reactions, leading to a more sustainable synthesis process.

In terms of biological activity, preliminary studies have indicated that this compound may possess anti-inflammatory properties. In vitro assays have shown that it can inhibit the activity of key inflammatory enzymes such as COX-2 and LOX. These enzymes are involved in the production of pro-inflammatory mediators, making them attractive targets for therapeutic intervention. The ability of this compound to modulate these pathways could make it a valuable candidate for further development.

Furthermore, the compound's structural features suggest potential applications in other therapeutic areas as well. For example, its ability to interact with proteins and enzymes may make it useful in developing treatments for neurological disorders. The pyrazole and thiophene rings are known to cross-react with various biological targets, which could be leveraged to design drugs that specifically target neurological pathways affected by diseases such as Alzheimer's and Parkinson's.

The pharmacokinetic properties of this compound are also an area of interest. Studies have shown that heterocyclic compounds often exhibit favorable pharmacokinetic profiles due to their ability to cross cell membranes efficiently. This property is crucial for drug development, as it ensures that the compound can reach its target site in sufficient concentrations to exert its therapeutic effect. Additionally, the compound's stability under various conditions has been assessed through degradation studies, which have revealed that it remains stable under physiological conditions but degrades under extreme pH or temperature changes.

The future directions for research on this compound include further exploration of its biological activities through both in vitro and in vivo studies. Animal models will be essential for evaluating its efficacy and safety profile before human trials can be considered. Additionally, computational modeling techniques will continue to play a role in optimizing its structure for better bioavailability and target specificity.

In conclusion, (2E)-N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-3-(thiophen-2-yl)prop-2-enamide (CAS No. 2035007-03-3) represents a promising candidate for pharmaceutical development due to its unique structural features and potential biological activities. Its combination of heterocyclic rings and functional groups makes it an interesting subject for further study in medicinal chemistry. As research continues to uncover new applications for such compounds, they hold significant promise for addressing various diseases and improving human health.